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Compound of Interest

Compound Name: Esterbut-6

Cat. No.: B1671306 Get Quote

An objective comparison between "Esterbut-6" and n-butyric acid cannot be provided at this

time. Extensive searches for "Esterbut-6" have not yielded any information on a chemical

compound with this name in publicly available scientific literature or chemical databases. This

suggests that "Esterbut-6" may be a proprietary name, a developmental code, or a misnomer.

For a comprehensive and accurate comparison, the chemical identity of "Esterbut-6" is

required. Researchers, scientists, and drug development professionals are encouraged to

provide a recognized chemical name (such as an IUPAC name), CAS number, or a reference

to a publication detailing the synthesis and properties of "Esterbut-6".

Understanding n-Butyric Acid
N-butyric acid, also known as butanoic acid, is a well-characterized short-chain fatty acid with

the chemical formula CH₃CH₂CH₂COOH.[1][2][3] It is naturally found in milk, especially goat,

sheep, and buffalo milk, butter, and Parmesan cheese.[4] It is also a product of anaerobic

fermentation in the human colon.[4]

Key Properties of n-Butyric Acid:

Molecular Formula: C₄H₈O₂

Molecular Weight: 88.11 g/mol

Appearance: Colorless, oily liquid

Odor: Unpleasant, rancid
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Solubility: Miscible with water, ethanol, and ether

N-butyric acid and its salts (butyrates) are known to have a range of biological effects, including

the inhibition of histone deacetylases (HDACs) and serving as an energy source for

colonocytes. These activities contribute to its role in gut health and as a potential therapeutic

agent in various diseases.

Data-Driven Comparison (Pending Information on
Esterbut-6)
Once the chemical structure and relevant biological data for "Esterbut-6" are available, a

detailed comparison guide can be developed. This guide would include:

Tabular Comparison of Physicochemical Properties: A table summarizing key properties such

as molecular weight, pKa, solubility, and logP for both compounds.

Potency Comparison (IC₅₀/EC₅₀ Values): A data table comparing the half-maximal inhibitory

concentration (IC₅₀) or half-maximal effective concentration (EC₅₀) of Esterbut-6 and n-

butyric acid in relevant biological assays (e.g., HDAC inhibition assays, cell proliferation

assays).

Experimental Protocols: Detailed methodologies for the key experiments cited in the

comparison, allowing for critical evaluation and replication of the findings.

Signaling Pathway Diagrams: Visual representations of the signaling pathways modulated by

each compound, created using Graphviz. For instance, a diagram illustrating the role of n-

butyric acid in HDAC inhibition and subsequent gene expression changes could be provided.

An example of a logical workflow diagram for comparing the potency of two compounds is

provided below.
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Caption: Workflow for Potency Comparison.

To proceed with a meaningful comparison, we invite researchers and professionals with

information on "Esterbut-6" to provide the necessary details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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